Cas no 946241-32-3 (4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946241-32-3
• MF: C₁₉H₂₄N₂O₅S₂
• MW: 424.534262657166
• CID: 5513716
• Update Time: 2025-06-13

4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzenesulfonamide
• 4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

• Inchi： 1S/C19H24N2O5S2/c1-3-13-27(22,23)21-12-4-5-15-14-16(6-11-19(15)21)20-28(24,25)18-9-7-17(26-2)8-10-18/h6-11,14,20H,3-5,12-13H2,1-2H3
• InChI Key： RZYDXIFJKDVRSM-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3S(CCC)(=O)=O)(=O)=O)=CC=C(OC)C=C1

Additional information on 4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Professional Introduction to 4-Methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS No. 946241-32-3)

4-Methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946241-32-3, represents a unique molecular structure that combines a quinoline scaffold with sulfonamide and methoxy functional groups. The presence of these specific chemical moieties not only imparts distinct physicochemical properties but also opens up a plethora of potential applications in drug discovery and development.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Compounds derived from quinoline have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. In particular, the 1,2,3,4-tetrahydroquinoline derivative offers enhanced solubility and bioavailability compared to its aromatic counterparts, making it an attractive scaffold for drug design.

The introduction of the sulfonamide group at the N-position and the methoxy group at the benzene ring further diversifies the pharmacological profile of this compound. Sulfonamides are known for their ability to act as protease inhibitors and have been successfully employed in the treatment of various diseases, including bacterial infections and diabetes. The methoxy group, on the other hand, can influence the electronic properties of the molecule, thereby modulating its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the sulfonamide moiety in 4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide can effectively interact with specific enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts.

The propane-1-sulfonyl group adds another layer of complexity to this compound, influencing both its solubility and metabolic stability. This feature is particularly important in drug development, as it can affect how the compound is absorbed, distributed, metabolized, and excreted by the body (ADME properties). Researchers are exploring ways to optimize these properties to enhance the overall efficacy and safety of potential drug candidates.

In vitro studies have begun to uncover the biological activities of 4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide. Initial results indicate that it exhibits inhibitory effects on certain kinases and proteases associated with cancer cell proliferation. Additionally, its interaction with mitochondrial enzymes suggests potential applications in managing metabolic disorders. These findings are particularly exciting given the growing interest in targeting mitochondrial dysfunction as a therapeutic strategy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been particularly useful in constructing the complex quinoline core efficiently.

The role of spectroscopic techniques like NMR spectroscopy (Nuclear Magnetic Resonance) and mass spectrometry (MS) has been crucial in characterizing the structure of 4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide. These tools provide detailed information about the connectivity of atoms within the molecule and help confirm its identity before further biological testing.

The pharmacokinetic profile of this compound is another area of active investigation. Studies are being conducted to assess its bioavailability, metabolic pathways, and potential for drug-drug interactions. Understanding these aspects is essential for translating preclinical findings into clinical applications.

The development of novel drug candidates often involves collaboration between chemists, biologists, and pharmacologists. The interdisciplinary approach allows for a comprehensive evaluation of a compound's potential therapeutic value. In this context, 4-methoxy-N-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide represents an exciting opportunity for further exploration.

The future directions for research on this compound include exploring its efficacy in animal models of disease and evaluating its safety profile through toxicological studies. These steps are critical before it can be considered for human clinical trials. Additionally，investigators are also interested in developing derivatives that may enhance its potency or reduce side effects.

The impact of computational tools on drug discovery cannot be overstated. Software packages that predict molecular properties and simulate interactions with biological targets have accelerated the process of identifying promising candidates like 4-methoxy-N-1-(propane-1-sulfonyl)-1，2，3，4-tetrahydroquinolin -6 -ylbenzene - 1 - sulfonamide. These tools allow researchers to make data-driven decisions，ruling out less promising compounds early in the discovery process。

In conclusion， 4 - methoxy - N - 1 - ( propane - 1 - sulfonyl ) - 1 ， 2 ， 3 ， 4 - tetrahydroquinolin - 6 - ylbenezene - 1 - sulfonamide ( CAS No .946241 -32 -3) is a structurally complex organic compound with significant potential in pharmaceutical applications . Its unique combination of chemical features makes it an attractive candidate for further research , particularly in areas such as oncology , metabolism , and enzyme inhibition . As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in developing next-generation therapeutics .